Cas no 2228174-51-2 (3-{1-(tert-butoxy)carbonylpiperidin-2-yl}pentanedioic acid)

• Product Name: 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}pentanedioic acid
• CAS No: 2228174-51-2
• MF: C₁₅H₂₅NO₆
• MW: 315.362105131149
• CID: 6102876
• PubChem ID: 165623481
• Update Time: 2025-07-02

3-{1-(tert-butoxy)carbonylpiperidin-2-yl}pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}pentanedioic acid
• EN300-1888905
• 3-{1-[(tert-butoxy)carbonyl]piperidin-2-yl}pentanedioic acid
• 2228174-51-2

• Inchi： 1S/C15H25NO6/c1-15(2,3)22-14(21)16-7-5-4-6-11(16)10(8-12(17)18)9-13(19)20/h10-11H,4-9H2,1-3H3,(H,17,18)(H,19,20)
• InChI Key： UQZXJDDFVGJXLG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1C(CC(=O)O)CC(=O)O)=O

Computed Properties

• Exact Mass: 315.16818752g/mol
• Monoisotopic Mass: 315.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 104Ų

Additional information on 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}pentanedioic acid

Introduction to 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}pentanedioic acid (CAS No. 2228174-51-2) and Its Applications in Modern Chemical Biology

The compound 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}pentanedioic acid (CAS No. 2228174-51-2) represents a significant advancement in the field of chemical biology, particularly in the design and synthesis of novel pharmaceutical intermediates. This compound, characterized by its unique structural framework, has garnered considerable attention due to its versatile applications in drug development and biochemical research. The presence of both a piperidine ring and a pentanedioic acid moiety, coupled with the protective tert-butoxy carbonyl group, makes it a valuable tool for synthetic chemists and biologists alike.

From a structural perspective, the 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}pentanedioic acid molecule exhibits a high degree of functional diversity. The piperidine ring is a common pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. Meanwhile, the pentanedioic acid segment introduces acidic functional groups that can participate in various chemical reactions, including esterification and amidation. The tert-butoxy carbonyl group serves as an acylation protecting group, which is crucial for controlling reaction pathways in multi-step synthetic processes.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). The 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}pentanedioic acid structure provides an excellent scaffold for designing such inhibitors due to its ability to modulate the conformational flexibility of key binding sites. For instance, studies have shown that derivatives of this compound can effectively disrupt PPIs involved in cancer progression and inflammation. The protective nature of the tert-butoxy carbonyl group ensures that the molecule remains stable during initial synthesis, allowing for selective deprotection steps when necessary.

The utility of 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}pentanedioic acid extends beyond PPI inhibition. Researchers have also explored its potential in developing kinase inhibitors, which are critical for treating various forms of cancer. The piperidine ring can be modified to enhance binding affinity to specific kinase domains, while the pentanedioic acid moiety facilitates hydrogen bonding interactions with adjacent residues in the target protein. This dual functionality makes it an attractive candidate for structure-based drug design.

Advances in computational chemistry have further enhanced the application of 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}pentanedioic acid. Molecular docking studies have revealed that this compound can bind to a wide range of biological targets with high specificity. By leveraging machine learning algorithms, researchers can predict optimal modifications to the molecule, thereby accelerating the discovery process. These computational approaches not only save time but also reduce experimental costs associated with traditional trial-and-error methods.

One notable application of 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}pentanedioic acid is in the development of chiral auxiliaries for asymmetric synthesis. The piperidine ring can be functionalized to introduce chiral centers, which are essential for producing enantiomerically pure compounds. Such compounds are highly sought after in pharmaceuticals due to their improved efficacy and reduced side effects. The protective tert-butoxy carbonyl group ensures that these chiral centers remain intact during synthetic transformations, allowing for selective removal at the appropriate stage.

The compound's role in protease inhibition has also been extensively studied. Proteases are enzymes that play a crucial role in various biological processes, including signal transduction and cellular degradation pathways. By designing molecules that selectively inhibit specific proteases, researchers can develop treatments for diseases such as Alzheimer's and cancer. The structural features of 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}pentanedioic acid make it an ideal candidate for such applications.

In conclusion, 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}pentanedioic acid (CAS No. 2228174-51-2) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable it to participate in diverse biochemical interactions, making it a valuable tool for synthetic chemists and biologists alike. As research continues to uncover new applications for this compound, its importance in advancing chemical biology is set to grow even further.